molecular formula C7H8ClNO3S B8429080 (5-Chloro-2-hydroxyphenyl)methanesulfonamide

(5-Chloro-2-hydroxyphenyl)methanesulfonamide

Cat. No.: B8429080
M. Wt: 221.66 g/mol
InChI Key: LRHOZHOAIJCLNG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(5-Chloro-2-hydroxyphenyl)methanesulfonamide is a useful research compound. Its molecular formula is C7H8ClNO3S and its molecular weight is 221.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H8ClNO3S

Molecular Weight

221.66 g/mol

IUPAC Name

(5-chloro-2-hydroxyphenyl)methanesulfonamide

InChI

InChI=1S/C7H8ClNO3S/c8-6-1-2-7(10)5(3-6)4-13(9,11)12/h1-3,10H,4H2,(H2,9,11,12)

InChI Key

LRHOZHOAIJCLNG-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1Cl)CS(=O)(=O)N)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of (5-chloro-2-methoxy-phenyl)-methanesulfonamide (0.03 g, 0.13 mmol) in dichloroethane (1.5 mL) was added boron tribromide solution (1M in dichloromethane, 0.26 mL, 0.26 mmol). The reaction was stirred for one hour at ambient temperature. The reaction was quenched with water, saturated with sodium chloride and extracted with ethyl acetate. The organic layer was dried over sodium sulfate, filtered and concentrated to give the title compound (0.025 g).
Quantity
0.03 g
Type
reactant
Reaction Step One
Quantity
1.5 mL
Type
solvent
Reaction Step One
Quantity
0.26 mL
Type
reactant
Reaction Step Two

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